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An In-Depth Technical Guide to the Physical Properties of Bis(perfluoroisopropyl)ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(perfluoroisopropyl)ketone, with the IUPAC name 1,1,1,2,4,5,5,5-octafluoro-2,4-
bis(trifluoromethyl)pentan-3-one, is a highly fluorinated organic compound.[1][2] Its unique
properties, stemming from the high degree of fluorination, make it a compound of interest in
various specialized chemical applications. This guide provides a comprehensive overview of its
core physical properties, offering both established data and the methodologies for their
determination.

Chemical Identity

e CAS Number: 813-44-5[3][4][5]

e Molecular Formula: C7F140[4][6]

e Molecular Weight: 366.05 g/mol [1][3][4][6]

» Synonyms: Perfluoroisopropyl ketone, Perfluorodiisopropyl ketone, Tetradecafluoro-2,4-
dimethylpentan-3-one[6]
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Physicochemical Properties

At room temperature, bis(perfluoroisopropyl)ketone is a clear, colorless liquid.[7] It is
characterized by a high density and a relatively low boiling point for its molecular weight, which
are typical traits of perfluorinated compounds.

Table 1: Key Physical Properties of Bis(perfluoroisopropyl)ketone

Property Value Source(s)
Appearance Clear, colorless liquid [7]

Boiling Point 71-72 °C [31[6]
Density 1.661 g/cm3 [41151[6]
Flash Point 72-73 °C [3][6]
Refractive Index 1.267 [6]

Water Solubility No rapid reaction with water [1][6]

Experimental Determination of Physical Properties

The following sections detail the standardized methodologies for determining the key physical
properties of bis(perfluoroisopropyl)ketone. The choice of these methods is predicated on
their accuracy and reproducibility for liquid samples.

Boiling Point Determination

The boiling point is a fundamental physical property that indicates the temperature at which a
liquid's vapor pressure equals the surrounding atmospheric pressure. For a volatile compound
like bis(perfluoroisopropyl)ketone, a precise determination is crucial for handling and
distillation procedures.

Methodology: Distillation Method

o Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a
round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving
flask.
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e Sample Preparation: A known volume of bis(perfluoroisopropyl)ketone is placed in the
round-bottom flask along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

» Equilibrium: The heating rate is controlled to allow for a slow and steady distillation rate,
ensuring thermal equilibrium between the liquid and vapor phases.

o Temperature Reading: The temperature is recorded when the vapor condensation front is
stable on the thermometer bulb. This temperature represents the boiling point at the
recorded atmospheric pressure.

Apparatus Setup

Procedure Result

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Density Measurement

Density is a measure of mass per unit volume and is an important parameter for quality control

and for calculating mass from a known volume.
Methodology: Pycnometer Method
e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with bis(perfluoroisopropyl)ketone, ensuring no air
bubbles are trapped.

o Thermostatting: The filled pycnometer is placed in a thermostat-controlled water bath to bring
the sample to a specific temperature (e.g., 20°C or 25°C).
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e Volume Adjustment: The volume is adjusted precisely to the calibration mark of the
pycnometer.

» Weighing: The pycnometer with the sample is weighed again.

» Calculation: The density is calculated by dividing the mass of the sample (final weight minus
initial weight) by the known volume of the pycnometer.

Preparation Measurement Calculation
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Caption: Workflow for density measurement using a pycnometer.

Spectral Data

While detailed spectral analyses are beyond the scope of this guide, it is pertinent to note that
techniques such as Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR)
Spectroscopy (*°F and 13C), and Mass Spectrometry (MS) are invaluable for the structural
elucidation and purity assessment of bis(perfluoroisopropyl)ketone. IR spectra would be
expected to show a strong absorption band characteristic of a ketone carbonyl group (C=0),
likely shifted to a higher wavenumber due to the electron-withdrawing effects of the fluorine
atoms.

Safety and Handling

Bis(perfluoroisopropyl)ketone is classified as an irritant.[3] It may cause skin and serious
eye irritation, and may also cause respiratory irritation.[7] Harmful if swallowed or inhaled.[7]
Therefore, appropriate personal protective equipment, including gloves, safety goggles, and a
lab coat, should be worn when handling this compound.[8] Work should be conducted in a well-
ventilated area or a fume hood.[6][7]
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Conclusion

The physical properties of bis(perfluoroisopropyl)ketone are a direct consequence of its
highly fluorinated structure. Understanding these properties is essential for its safe handling,
application, and for the development of new technologies that leverage its unique
characteristics. The experimental methodologies outlined in this guide provide a framework for
the accurate and reliable determination of these key physical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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